Cas no 1006014-10-3 (N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide)

• Product Name: N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide
• CAS No: 1006014-10-3
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 6144343
• PubChem ID: 40885901
• Update Time: 2025-05-19

N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide
• F1816-0546
• 1006014-10-3
• AKOS024611459
• (Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3,4-dimethylbenzamide
• N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3,4-dimethylbenzamide

• Inchi： 1S/C21H20N2O2S/c1-5-12-23-19-17(25-6-2)8-7-9-18(19)26-21(23)22-20(24)16-11-10-14(3)15(4)13-16/h1,7-11,13H,6,12H2,2-4H3/b22-21-
• InChI Key： VMDXHTVNNXLWBE-DQRAZIAOSA-N
• SMILES： S1/C(=N\C(C2C=CC(C)=C(C)C=2)=O)/N(CC#C)C2C(=CC=CC1=2)OCC

Computed Properties

• Exact Mass: 364.12454906g/mol
• Monoisotopic Mass: 364.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.2Ų

Additional information on N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide

Research Brief on N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide (CAS: 1006014-10-3)

Recent studies on N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide (CAS: 1006014-10-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory and anticancer activities. The structural complexity and functional diversity of this molecule make it a compelling subject for ongoing research.

The primary objective of recent investigations has been to elucidate the molecular mechanisms underlying the biological activity of this compound. Researchers have employed a combination of in vitro and in vivo assays to assess its efficacy and safety. Computational modeling and structure-activity relationship (SAR) studies have also been utilized to optimize its pharmacological profile. Preliminary results indicate that the compound exhibits high selectivity for specific molecular targets, such as kinases and GPCRs, which are implicated in various disease pathways.

One of the key findings from recent studies is the compound's ability to modulate inflammatory responses through the inhibition of key signaling pathways, such as NF-κB and MAPK. This has significant implications for the development of new anti-inflammatory drugs. Additionally, its antiproliferative effects on certain cancer cell lines suggest potential applications in oncology. However, further preclinical studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological properties.

In conclusion, N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethylbenzamide represents a promising candidate for drug development. Its unique chemical structure and multifaceted biological activities warrant continued exploration. Future research should focus on optimizing its therapeutic index and advancing it through the drug development pipeline. This brief underscores the importance of interdisciplinary collaboration in translating basic research into clinical applications.